Cas no 1193388-69-0 (1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride
• CAS No: 1193388-69-0
• MF: C₁₀H₁₃BrClNO₂
• MW: 294.572721242905
• CID: 4576707
• Update Time: 2025-10-30

1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C10H12BrNO2.ClH/c1-6(12)7-4-9-10(5-8(7)11)14-3-2-13-9;/h4-6H,2-3,12H2,1H3;1H
• InChI Key： VYIUDZLVVLWZEY-UHFFFAOYSA-N
• SMILES： C(C1=C(C=C2OCCOC2=C1)Br)(N)C.Cl

1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride

Introduction to 1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride (CAS No. 1193388-69-0)

1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1193388-69-0, this compound belongs to the benzodioxin class, a structural motif known for its diverse biological activities. The presence of a bromine substituent at the 7-position and the hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

The molecular structure of 1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride consists of a benzodioxin core fused with an amine functional group, which is further modified by a bromine atom. This configuration imparts unique electronic and steric properties that make it a promising candidate for further derivatization and exploration in medicinal chemistry. The benzodioxin scaffold is particularly interesting due to its structural similarity to natural products such as salicin and pseudosalicin, which have been studied for their anti-inflammatory and analgesic properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzodioxin derivatives. These compounds have shown potential in various pharmacological applications, including neuroprotective, anti-cancer, and anti-microbial effects. The bromine atom in 1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride serves as a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents at strategic positions within the molecule, enabling the synthesis of structurally diverse analogs with tailored biological activities.

One of the most compelling aspects of 1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride is its potential as a scaffold for drug discovery. The benzodioxin core is known to interact with various biological targets, including enzymes and receptors involved in inflammation and pain signaling. For instance, studies have demonstrated that certain benzodioxin derivatives exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of prostaglandin synthesis and play a crucial role in inflammatory responses. The amine group in this compound provides an additional site for interaction with biological targets, potentially enhancing its pharmacological efficacy.

Recent advances in computational chemistry have also facilitated the design of novel benzodioxin derivatives with improved pharmacokinetic profiles. Molecular modeling studies have shown that modifications at the 7-position of the benzodioxin ring can significantly influence binding affinity to biological targets. The bromine substituent in 1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride has been strategically positioned to allow for such modifications while maintaining overall structural stability. This flexibility makes it an attractive starting point for rational drug design efforts aimed at developing next-generation therapeutic agents.

The synthesis of 1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yilethanamino hydrochloride involves multi-step organic transformations that highlight its synthetic utility. Key steps include the formation of the dihydrobenzodioxin core through cyclization reactions followed by bromination at the 7-position. The introduction of the amine group is typically achieved through nucleophilic substitution or reductive amination techniques. The final step involves conversion to the hydrochloride salt to improve solubility and handling properties. Each step in this synthetic sequence has been optimized to ensure high yield and purity, making it suitable for both laboratory-scale investigations and industrial applications.

The hydrochloride salt form of this compound enhances its stability under various storage conditions and improves its bioavailability when used in pharmaceutical formulations. This makes it particularly useful for preclinical studies where consistent compound quality is essential for reliable experimental results. Additionally, the salt form simplifies purification processes during synthesis by providing distinct crystallization behavior compared to free bases.

In conclusion, 1-(7-bromo - 2 , 3 - dihydro - 1 , 4 - benzodioxo nin - 6 - yl ) etha n - 1 - am ine hy droch lor ide ( CAS No . 1193388 -69 -0 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with its synthetic versatility , make it a valuable tool for drug discovery efforts aimed at developing novel therapeutic agents . As research continues to uncover new biological activities associated with benzodioxin derivatives , compounds like this are poised to play an increasingly important role in addressing unmet medical needs .